Cas no 20781-87-7 (2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide)
20781-87-7 structure
Product Name:2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide
CAS No:20781-87-7
MF:C12H16ClNO
MW:225.714542388916
MDL:MFCD02349107
CID:241591
PubChem ID:360283
Update Time:2025-07-31
2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-(2-isopropyl-6-methylphenyl)acetamide
- 2-chloro-N-(2-methyl-6-propan-2-ylphenyl)acetamide
- Acetamide,2-chloro-N-[2-methyl-6-(1-methylethyl)phenyl]-
- CS-0218671
- SCHEMBL10948543
- Z56869435
- NSC-622317
- AB01325257-02
- CHEMBL1985086
- AKOS000268691
- 20781-87-7
- MFCD02349107
- DTXSID80326932
- EN300-01671
- SB79898
- NCGC00331429-01
- NSC622317
- Acetamide, 2-chloro-N-[2-methyl-6-(1-methylethyl)phenyl]-
- 2-Chloro-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide
- NCI60_006491
- JS-3002
- 2-CHLORO-N-(2-ISOPROPYL-6-METHYL-PHENYL)-ACETAMIDE
- 2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide
-
- MDL： MFCD02349107
- Inchi： 1S/C12H16ClNO/c1-8(2)10-6-4-5-9(3)12(10)14-11(15)7-13/h4-6,8H,7H2,1-3H3,(H,14,15)
- InChI Key： MELPBOXLVQNGPR-UHFFFAOYSA-N
- SMILES： ClCC(NC1C(C)=CC=CC=1C(C)C)=O
Computed Properties
- Exact Mass: 225.09218
- Monoisotopic Mass: 225.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 344.0±37.0 °C at 760 mmHg
- Flash Point: 161.9±26.5 °C
- PSA: 29.1
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C378553-50mg |
2-chloro-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide |
20781-87-7 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C378553-100mg |
2-chloro-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide |
20781-87-7 | 100mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C378553-500mg |
2-chloro-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide |
20781-87-7 | 500mg |
$ 80.00 | 2022-04-01 | ||
| abcr | AB220851-1 g |
2-Chloro-N-(2-isopropyl-6-methylphenyl)acetamide; 95% |
20781-87-7 | 1g |
€88.60 | 2023-02-22 | ||
| abcr | AB220851-5 g |
2-Chloro-N-(2-isopropyl-6-methylphenyl)acetamide; 95% |
20781-87-7 | 5g |
€207.20 | 2023-02-22 | ||
| eNovation Chemicals LLC | Y1261405-5g |
Acetamide, 2-chloro-N-[2-methyl-6-(1-methylethyl)phenyl]- |
20781-87-7 | 95% | 5g |
$175 | 2024-06-07 | |
| OTAVAchemicals | 7010020222-50MG |
2-chloro-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide |
20781-87-7 | 95% | 50MG |
$29 | 2023-07-03 | |
| OTAVAchemicals | 7010020222-100MG |
2-chloro-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide |
20781-87-7 | 95% | 100MG |
$52 | 2023-07-03 | |
| OTAVAchemicals | 7010020222-250MG |
2-chloro-N-[2-methyl-6-(propan-2-yl)phenyl]acetamide |
20781-87-7 | 95% | 250MG |
$115 | 2023-07-03 | |
| abcr | AB220851-1g |
2-Chloro-N-(2-isopropyl-6-methylphenyl)acetamide, 95%; . |
20781-87-7 | 95% | 1g |
€94.10 | 2025-03-19 |
2-chloro-N-2-methyl-6-(propan-2-yl)phenylacetamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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